Cas no 870777-17-6 (2-Fluoro-6-isopropoxyphenylboronic acid)

• Product Name: 2-Fluoro-6-isopropoxyphenylboronic acid
• CAS No: 870777-17-6
• MF: C₉H₁₂BFO₃
• MW: 197.999186515808
• MDL: MFCD06798078
• CID: 719170
• PubChem ID: 24883023
• Update Time: 2024-10-26

2-Fluoro-6-isopropoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-6-isopropoxyphenyl)boronic acid
• (2-fluoro-6-propan-2-yloxyphenyl)boronic acid
• 2-Fluoro-6-isopropoxyphenylboronic acid
• 2-Fluro-6-isopropoxyphenylboronic acid
• Boronic acid,B-[2-fluoro-6-(1-methylethoxy)phenyl]-
• B-[2-Fluoro-6-(1-methylethoxy)phenyl]boronic acid (ACI)
• Boronic acid, [2-fluoro-6-(1-methylethoxy)phenyl]- (9CI)
• [2-Fluoro-6-[(propan-2-yl]oxy]phenyl]boronic acid
• AKOS015853281
• AB29793
• 870777-17-6
• DTXSID30584540
• CS-0091209
• (2-Fluoro-6-isopropoxyphenyl)boronicacid
• MFCD06798078
• D71413
• SCHEMBL12538688
• {2-Fluoro-6-[(propan-2-yl)oxy]phenyl}boronic acid
• (2-Fluoro-6-isopropoxy-phenyl)boronic acid
• BS-49501

• MDL： MFCD06798078
• Inchi： 1S/C9H12BFO3/c1-6(2)14-8-5-3-4-7(11)9(8)10(12)13/h3-6,12-13H,1-2H3
• InChI Key： WVAMTUDWTJMGSG-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=C(OC(C)C)C=CC=1

Computed Properties

• Exact Mass: 198.08600
• Monoisotopic Mass: 198.0863526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.17
• Melting Point: 78-83 °C (lit.)
• Boiling Point: 319.5°C at 760 mmHg
• Flash Point: 147°C
• Refractive Index: 1.495
• PSA: 49.69000
• LogP: 0.29270

2-Fluoro-6-isopropoxyphenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3